3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine

• IUPAC Name: 3-[3-(4-methoxyphenyl)-5-phenyl-1,2,4-triazol-4-yl]pyridine
• InChI: InChI=1S/C20H16N4O/c1-25-18-11-9-16(10-12-18)20-23-22-19(15-6-3-2-4-7-15)24(20)17-8-5-13-21-14-17/h2-14H,1H3
• InChI Key: MMTSLAIAJUDIRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(N2C3=CN=CC=C3)C4=CC=CC=C4
• Molecular Formula: C20H16N4O
• Molecular Weight: 328.4 g/mol

Description

3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine, also known as MPTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPTP is a triazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine is not fully understood, but it is believed to involve the inhibition of enzymes involved in cellular processes such as DNA replication and protein synthesis. 3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and to inhibit the growth of cancer cells.
Biochemical and physiological effects:
3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine has been shown to have both biochemical and physiological effects. Biochemically, 3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine has been shown to inhibit the activity of various enzymes involved in cellular processes. Physiologically, 3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine has been shown to exhibit antitumor, antifungal, and antimicrobial activities.

Advantages and Limitations for Lab Experiments

3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine has several advantages for laboratory experiments, including its ease of synthesis and its potential as a photosensitizer and fluorescent probe. However, 3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine. One area of research is the development of 3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine as a photosensitizer for photodynamic therapy. Another area of research is the development of 3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine as a fluorescent probe for the detection of metal ions in biological samples. Additionally, further research is needed to fully understand the mechanism of action of 3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine and its potential therapeutic applications.

Scientific Research Applications

3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine has been studied for its potential therapeutic applications in various scientific research fields. It has been found to exhibit antitumor, antifungal, and antimicrobial activities. 3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine has also been studied for its potential as a photosensitizer in photodynamic therapy, a type of cancer treatment that involves the use of light and a photosensitizing agent to destroy cancer cells. Additionally, 3-[3-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-yl]pyridine has been studied for its potential as a fluorescent probe for the detection of metal ions in biological samples.